Cas no 1261787-34-1 (7-(Difluoromethoxy)-5-hydroxyquinoline)

• Product Name: 7-(Difluoromethoxy)-5-hydroxyquinoline
• CAS No: 1261787-34-1
• MF: C₁₀H₇F₂NO₂
• MW: 211.164889574051
• CID: 4822513
• Update Time: 2025-06-14

7-(Difluoromethoxy)-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethoxy)-5-hydroxyquinoline

• Inchi： 1S/C10H7F2NO2/c11-10(12)15-6-4-8-7(9(14)5-6)2-1-3-13-8/h1-5,10,14H
• InChI Key： HGBPYPBDYCZUQZ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C2=CC=CN=C2C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.8
• Topological Polar Surface Area: 42.4

Additional information on 7-(Difluoromethoxy)-5-hydroxyquinoline

Research Brief on 7-(Difluoromethoxy)-5-hydroxyquinoline (CAS: 1261787-34-1): Recent Advances and Applications in Chemical Biology and Medicine

7-(Difluoromethoxy)-5-hydroxyquinoline (CAS: 1261787-34-1) is a fluorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This compound, characterized by its difluoromethoxy and hydroxy functional groups, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and biological probe development. Recent studies have explored its role as a pharmacophore in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial agents.

One of the key advancements in the study of 7-(Difluoromethoxy)-5-hydroxyquinoline is its application as a selective inhibitor of specific enzymatic targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to modulate cytokine production in vitro, suggesting its potential as a lead compound for developing novel anti-inflammatory therapeutics. The structural features of the molecule, particularly the difluoromethoxy group, were found to enhance its metabolic stability and bioavailability compared to non-fluorinated analogs.

In the context of cancer research, 7-(Difluoromethoxy)-5-hydroxyquinoline has been investigated for its antiproliferative effects on various cancer cell lines. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited selective cytotoxicity against breast cancer cells by inducing apoptosis through the mitochondrial pathway. The researchers attributed this activity to the compound's ability to disrupt cellular redox balance, a mechanism that could be exploited for targeted cancer therapy. Furthermore, molecular docking studies revealed strong interactions between the quinoline core and key residues in oncogenic proteins, providing insights for structure-activity relationship optimization.

The synthetic accessibility of 7-(Difluoromethoxy)-5-hydroxyquinoline has also been a focus of recent research. A novel synthetic route published in Organic Process Research & Development (2023) described an efficient, scalable method for producing this compound with high purity and yield. This advancement is particularly significant for pharmaceutical development, as it addresses previous challenges in the large-scale production of fluorinated quinoline derivatives. The improved synthetic protocol utilizes environmentally friendly reagents and minimizes the formation of byproducts, making it more sustainable for industrial applications.

Beyond its therapeutic potential, 7-(Difluoromethoxy)-5-hydroxyquinoline has shown promise as a fluorescent probe for biological imaging. Research in Chemical Communications (2024) demonstrated its application in live-cell imaging, where it exhibited excellent photostability and membrane permeability. The compound's unique fluorescence properties, attributed to its extended π-conjugation system and electron-withdrawing difluoromethoxy group, make it particularly suitable for tracking cellular processes in real-time. This dual functionality as both a bioactive molecule and imaging agent positions it as a valuable tool for chemical biology research.

In conclusion, recent studies on 7-(Difluoromethoxy)-5-hydroxyquinoline (CAS: 1261787-34-1) highlight its multifaceted potential in drug discovery and chemical biology. Its unique structural features contribute to diverse biological activities, while advancements in synthesis have improved its accessibility for research and development. Future directions may include further optimization of its pharmacokinetic properties and exploration of its applications in combination therapies. As research continues to uncover new aspects of this compound's functionality, it is likely to remain an important focus in the field of medicinal chemistry and chemical biology.